1-(cyclopropylcarbonyl)-4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]piperazine

• IUPAC Name: cyclopropyl-[4-(3,6-dichloro-1-benzothiophene-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16Cl2N2O2S/c18-11-3-4-12-13(9-11)24-15(14(12)19)17(23)21-7-5-20(6-8-21)16(22)10-1-2-10/h3-4,9-10H,1-2,5-8H2
• InChI Key: IPFRNFMGRAVLDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol

Description

The compound “1-(cyclopropylcarbonyl)-4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it’s known for its versatility in drug design. The molecule also contains a benzothiophene group, which is a sulfur-containing aromatic compound. The presence of the dichloro group suggests that the compound might have undergone halogenation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The piperazine ring is a six-membered ring with two nitrogen atoms. The benzothiophene is a fused ring system containing a five-membered ring with a sulfur atom attached to a six-membered aromatic ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The piperazine ring might undergo reactions at the nitrogen atoms, such as alkylation or acylation. The benzothiophene group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. It’s likely to be a solid at room temperature. The presence of the piperazine ring might make it somewhat basic.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. Piperazine rings are found in many drugs and can interact with various biological targets. The benzothiophene group is found in some estrogen receptor modulators.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to use personal protective equipment and follow good laboratory practices.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be interesting to investigate its interactions with various biological targets due to the presence of the piperazine and benzothiophene groups.